Methyl 4-methoxy-2-nitrobenzoate

• IUPAC Name: methyl 4-methoxy-2-nitrobenzoate
• InChI: InChI=1S/C9H9NO5/c1-14-6-3-4-7(9(11)15-2)8(5-6)10(12)13/h3-5H,1-2H3
• InChI Key: APKDQNMBIHKQSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C9H9NO5
• DSSTOX Substance ID: DTXSID70589913
• Molecular Weight: 211.17 g/mol
• CAS No.: 181871-73-8

Description

Methyl 4-methoxy-2-nitrobenzoate (M4MNB) is a synthetic compound that has been widely used in scientific research. It is a member of the nitrobenzoic acid family and is used as a reagent in organic synthesis. M4MNB has a wide range of applications, from drug development to environmental testing.

Scientific Research Applications

• Solvolysis Studies :

  • A study on the solvolysis of derivatives related to Methyl 4-methoxy-2-nitrobenzoate demonstrated the influence of substituent groups on reaction rates and mechanisms (Jursic, Ladika, & Sunko, 1986).

• Photostabilizers and Oxygen Generators :

  • Research on compounds like this compound, among others, has shown their potential as photostabilizers and in the generation and quenching of singlet molecular oxygen, which is significant for material protection against oxidative degradation (Soltermann et al., 1995).

• Solubility and Thermodynamic Modeling :

  • Studies have been conducted to understand the solubility of compounds like this compound in various solvents, contributing to knowledge in pharmaceutical formulation and chemical process optimization (Hart et al., 2015).

• Synthesis and Biological Activity :

  • The compound has been used in the synthesis of novel derivatives with potential biological activities. For example, derivatives of Pyrido[4,3-b]carbazole with substituents like this compound have shown cytotoxic activity against certain cancer cell lines (Jasztold-Howorko et al., 2005).

• Metabolism Studies in Legal Highs :

  • In studies related to new psychoactive substances, this compound derivatives have been synthesized and characterized to understand their metabolic pathways (Power et al., 2014).

• Intermediate in Cardiotonic Drug Synthesis :

  • This compound and its derivatives have been utilized in the synthesis of intermediate products for the preparation of cardiotonic drugs like Sulmazole and Isomazole (Lomov, 2019).

• Conformational Studies in Organic Chemistry :

  • Studies on the conformations of ortho-substituted diphenyl ethers, which include this compound derivatives, contribute to the understanding of molecular structures and isomerization in organic compounds (Chandler, Smith, & Moir, 1964).

Mechanism of Action

Target of Action

Methyl 4-methoxy-2-nitrobenzoate is a nitro compound . Nitro compounds are a very important class of nitrogen derivatives. The nitro group, − NO 2, like the carboxylate anion, is a hybrid of two equivalent resonance structures

Mode of Action

For instance, they can undergo direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines .

Biochemical Pathways

Nitro compounds can affect various biochemical pathways depending on their specific targets and mode of action .

Pharmacokinetics

The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight . This could potentially impact the bioavailability of this compound.

Synthesis routes and methods I

Procedure details

To a solution of 4-methoxy-2-nitrobenzoic acid (10.0 g, 50.7 mmol) in DMF (200 mL) at 0° C. was added DBU (15.2 mL, 101 mmol) followed by iodomethane (9.47 mL, 152 mmol). The reaction mixture was allowed to stir at 0° C. for 15 min then at rt overnight. The mixture was poured into water and extracted with EtOAc. The organic solutions were combined, washed with brine and dried over MgSO4. The residue was purified by column chromatography to give methyl 4-methoxy-2-nitrobenzoate (50.7 mmol, 85%) as a yellow solid. LCMS (FA): m/z=212.1 (M+H).

Synthesis routes and methods II

Procedure details

To a solution of 4-methoxy-2-nitrobenzoic acid (12 g; 61 mmol; 1 eq; commercially available from Aldrich) in MeOH (200 mL) is added thionyl chloride (13 mL, 178 mmol, 2.9 eq) and the mixture is stirred at room temperature for 15 h. The solvent is removed under vacuum and the residue is diluted with EtOAc (150 mL) and washed with a 10% aqueous solution of sodium bicarbonate, water, and then dried over MgSO4. The solvent is removed under reduced pressure to afford 11 g (85%) of the title compound as a white solid. 1H NMR (CDCl3, 400 MHz) δ 7.81-7.79 (m, 1H), 7.27-7.25 (m, 1H), 7.13-7.11 (m, 1H), 3.92 (s, 3H), 3.89 (s, 3H).